Cas no 68610-82-2 (Dihexyl phthalate)

• Product name: Dihexyl phthalate
• CAS No: 68610-82-2
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 2687667

Dihexyl phthalate Chemical and Physical Properties

Names and Identifiers

• DIHEXYL PHTHALATE
• Di-n-hexyl phthalate
• Di-n-hexylphthalate
• 1,2-Benzenedicarboxylic acid, dihexyl ester
• Phthalic acid, dihexyl ester
• Phthalic Acid Di-n-hexyl Ester
• phthalic acid dihexyl ester
• N-Dihexyl phthalate
• Bis(n-hexyl) phthalate
• Dihexyl 1,2-benzenedicarboxylate
• Hexyl phthalate, 1,2-
• dihexyl benzene-1,2-dicarboxylate
• Dihexylester kyseliny ftalove
• Di(n-hexyl)phthalate
• 1,2-Benzenedioic acid dihexyl ester
• Di
• Dihexyl phthalate

• Inchi： 1S/C20H30O4/c1-3-5-7-11-15-23-19(21)17-13-9-10-14-18(17)20(22)24-16-12-8-6-4-2/h9-10,13-14H,3-8,11-12,15-16H2,1-2H3
• InChI Key： KCXZNSGUUQJJTR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCCC)=O)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 320
• Topological Polar Surface Area: 52.6
• XLogP3: 6.9